3-Nitro-2-[(4-methylphenyl)sulfanyl]pyridine

• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfanyl-3-nitropyridine
• InChI: InChI=1S/C12H10N2O2S/c1-9-4-6-10(7-5-9)17-12-11(14(15)16)3-2-8-13-12/h2-8H,1H3
• InChI Key: FNKORSCJIMKGHT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SC2=C(C=CC=N2)[N+](=O)[O-]
• solubility: 2.8 [ug/mL]

Description

3-Nitro-2-[(4-methylphenyl)sulfanyl]pyridine is a chemical compound that is widely used in scientific research. This compound is also known as NMSP and has a molecular formula of C12H10N2O2S. It is a yellow powder that is soluble in organic solvents such as ethanol and acetone. NMSP has been extensively studied for its potential use in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of NMSP is not fully understood. However, it has been proposed that it exerts its biological effects by modulating various signaling pathways in cells. It has been found to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. It has also been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant genes.
Biochemical and Physiological Effects:
NMSP has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. NMSP has been shown to induce apoptosis in cancer cells by activating various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NMSP in lab experiments is its low toxicity and high solubility in organic solvents. It is also relatively easy to synthesize and purify. However, one of the limitations of using NMSP is its limited stability in aqueous solutions. It is also relatively expensive compared to other compounds used in scientific research.

Future Directions

There are several future directions for research on NMSP. One potential area of research is its use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been proposed as a potential anticancer agent, and further research is needed to explore its efficacy in cancer treatment. Additionally, further studies are needed to elucidate the mechanism of action of NMSP and its potential use in other fields of research such as pharmacology and biochemistry.
Conclusion:
In conclusion, 3-Nitro-2-[(4-methylphenyl)sulfanyl]pyridine is a chemical compound that has been extensively studied for its potential use in various fields of scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. While there are limitations to its use in lab experiments, further research is needed to explore its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of NMSP involves the reaction of 3-nitropyridine-2-thiol with 4-methyliodobenzene in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) at elevated temperatures. The product is then purified by column chromatography or recrystallization to obtain pure NMSP.

Scientific Research Applications

NMSP has been widely used in scientific research for its potential use as a therapeutic agent. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.